![molecular formula C21H16O6 B2401410 (Z)-methyl 4-((6-((cyclopropanecarbonyl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate CAS No. 847336-04-3](/img/structure/B2401410.png)
(Z)-methyl 4-((6-((cyclopropanecarbonyl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate
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Description
(Z)-methyl 4-((6-((cyclopropanecarbonyl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate is a useful research compound. Its molecular formula is C21H16O6 and its molecular weight is 364.353. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Pyran Derivatives : 3-Oxo-2,3-dihydrobenzofuran reacted with various alkyl propenoates to afford compounds as a mixture of Z + E isomers. These reactions demonstrate the chemical versatility and reactivity of benzofuran derivatives in synthesizing complex pyran structures, which are significant in medicinal chemistry and materials science (J. Mérour & F. Cossais, 1991).
Formation of Stabilized Ylides : Methyl 4,6-O-benzylidene-2,3-dideoxy-3-nitro-β-D-erythro-hex-2-enopyranoside treatment with dimethyloxosulfonium methylide and dimethylsulfonium α-methylphenacylide afforded cyclopropane derivatives, highlighting the role of the nitro group in stabilizing ylides, which is crucial for developing new synthetic methodologies (T. Sakakibara et al., 1978).
Photochemical Formation of Cyclopropylacrylic Acid Derivatives : Investigated the photochemical transformations leading to different types of vinylcyclopropanes. This study underscores the importance of photochemistry in synthesizing industrially and pharmaceutically relevant compounds (P. Baeckström, 1978).
Biological Applications
Inhibition of Mycolic Acid Biosynthesis : Cyclopropene and cyclopropane derivatives were synthesized and shown to act as inhibitors of mycolic acid biosynthesis. This research provides a foundation for developing new antimycobacterial agents, addressing the need for novel treatments against tuberculosis (S. Hartmann et al., 1994).
Anti-proliferative Agents : A series of quinuclidinone derivatives were designed, synthesized, and evaluated for their anti-cancer activity. This study contributes to the search for new anti-cancer agents by exploring the therapeutic potential of quinuclidinone scaffolds (J. Soni et al., 2015).
Material Science Applications
- Ferroelectric Liquid Crystal Materials : Synthesized compounds exhibited ferroelectric liquid-crystal behavior, highlighting the potential of these materials in developing advanced liquid crystal displays and optical devices (Y. Haramoto et al., 1988).
properties
IUPAC Name |
methyl 4-[(Z)-[6-(cyclopropanecarbonyloxy)-3-oxo-1-benzofuran-2-ylidene]methyl]benzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16O6/c1-25-20(23)13-4-2-12(3-5-13)10-18-19(22)16-9-8-15(11-17(16)27-18)26-21(24)14-6-7-14/h2-5,8-11,14H,6-7H2,1H3/b18-10- |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMUGMCNIRUDVMJ-ZDLGFXPLSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4CC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4CC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16O6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.